
An In-depth Technical Guide to the Solubility of
Lanthanum(III) Nitrate Hydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lanthanum(III) nitrate hydrate

Cat. No.: B563265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lanthanum(III)
nitrate hydrate (La(NO₃)₃·6H₂O) in various solvents. This information is critical for its

application in research and development, particularly in fields such as catalysis, materials

science, and pharmacology, where it is often used as a precursor or an active agent.

Understanding its solubility is paramount for designing and controlling chemical processes,

formulation development, and interpreting biological activity.

Quantitative Solubility Data
The solubility of lanthanum(III) nitrate hexahydrate has been determined in a range of aqueous

and organic solvents. The following tables summarize the available quantitative data to

facilitate comparison.

Table 1: Solubility of Lanthanum(III) Nitrate Hexahydrate in Water

Temperature (°C)
Solubility ( g/100 g
H₂O)

Molarity (mol/L) Reference

25 151.1 ~3.49 [1]

25 158 (as g/100 mL) ~3.65 [2][3][4]

25 >120 >2.77 [5]
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Table 2: Solubility of Lanthanum(III) Nitrate Hexahydrate in Various Organic Solvents

Solvent Temperature (°C)
Solubility ( g/100 g
Solvent)

Reference

Ethanol Ambient Very Soluble [6][7]

Acetone Ambient Soluble [1]

Note: Qualitative descriptions like "very soluble" and "soluble" indicate a high degree of

solubility, though precise quantitative values were not consistently available in the reviewed

literature.

Experimental Protocols for Solubility Determination
The determination of the solubility of an inorganic salt like lanthanum(III) nitrate hydrate can

be achieved through several well-established methods. The two most common and reliable

methods are the isothermal saturation method and the gravimetric method.

2.1 Isothermal Saturation Method

This method involves preparing a saturated solution at a constant temperature and then

determining the concentration of the solute in the solution.

Objective: To determine the equilibrium solubility of lanthanum(III) nitrate hydrate in a

specific solvent at a constant temperature.

Apparatus: Constant temperature water bath, sealed flasks, magnetic stirrer, analytical

balance, filtration apparatus (e.g., syringe filters), and a suitable analytical instrument for

concentration measurement (e.g., ICP-OES for lanthanum analysis).

Procedure:

An excess amount of lanthanum(III) nitrate hydrate is added to a known volume of the

solvent in a sealed flask.

The flask is placed in a constant temperature water bath and stirred vigorously using a

magnetic stirrer.
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The mixture is allowed to equilibrate for a sufficient period (typically 24-48 hours) to ensure

that the solution is saturated.

After equilibration, the stirring is stopped, and the excess solid is allowed to settle.

A sample of the supernatant (the saturated solution) is carefully withdrawn using a syringe

and immediately filtered to remove any undissolved solid particles.

The concentration of lanthanum in the filtrate is then determined using a suitable analytical

technique.

The solubility is calculated and expressed in the desired units (e.g., g/100 g solvent,

mol/L).

2.2 Gravimetric Method

The gravimetric method is a straightforward technique that relies on the precise weighing of the

solute dissolved in a known mass of solvent.

Objective: To determine the solubility of lanthanum(III) nitrate hydrate by evaporating the

solvent from a saturated solution and weighing the remaining solute.[8][9][10][11]

Apparatus: Analytical balance, oven, desiccator, volumetric flasks, and beakers.[8]

Procedure:

A saturated solution of lanthanum(III) nitrate hydrate is prepared using the isothermal

saturation method described above.

A known volume or mass of the clear, saturated solution is carefully transferred to a pre-

weighed evaporating dish.

The solvent is evaporated from the solution by gentle heating in an oven at a temperature

that does not cause decomposition of the salt (below its decomposition temperature of

approximately 499°C).[12]

The evaporating dish containing the dry salt is then cooled in a desiccator to prevent

moisture absorption and weighed.
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The mass of the dissolved salt is determined by subtracting the initial mass of the

evaporating dish.

The solubility is then calculated based on the mass of the solute and the initial volume or

mass of the solution.[8]

Visualizations: Logical Relationships and
Experimental Workflows
3.1 Logical Relationship: Lanthanum Ions as Calcium Channel Blockers

Lanthanum ions (La³⁺) are widely recognized for their ability to block calcium channels in

biological systems.[13][14] This property is attributed to the similar ionic radius and charge

density of La³⁺ to that of Ca²⁺, allowing it to compete for and bind to calcium-binding sites on

ion channels and other proteins.[15] This interaction is crucial in many pharmacological and

physiological studies.
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Logical Diagram: La³⁺ as a Ca²⁺ Antagonist
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Caption: Competitive inhibition of calcium channels by lanthanum ions.
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3.2 Experimental Workflow: Role of Solubility in Preclinical Drug Development

The solubility of a compound is a critical parameter that is assessed early in the preclinical drug

development process.[16][17][18] It influences everything from initial screening and formulation

to in vivo studies. This workflow illustrates where solubility determination for a lanthanum-

based compound would fit into a typical preclinical pipeline.
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Caption: The pivotal role of solubility studies in the preclinical drug development pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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